Cas no 50358-42-4 (5-Bromoquinolin-6-amine)

5-Bromoquinolin-6-amine structure
5-Bromoquinolin-6-amine structure
Product Name:5-Bromoquinolin-6-amine
CAS No:50358-42-4
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD00234503
CID:933632
PubChem ID:12741232
Update Time:2025-04-19

5-Bromoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinamine,5-bromo-(9CI)
    • 5-Bromoquinolin-6-amine
    • 5-Brom-[6]chinolylamin
    • 5-Brom-6-aminochinolin
    • 5-bromo-[6]quinolylamine
    • 5-bromo-quinolin-6-ylamine
    • 6-amino-5-bromoquinoline
    • 50358-42-4
    • DB-284316
    • 5-Bromo-6-quinolinamine
    • AKOS015997876
    • SCHEMBL1464212
    • SY259536
    • CS-0155790
    • MODLGTLYXJGDCH-UHFFFAOYSA-N
    • AS-40596
    • 6-Quinolinamine, 5-bromo-
    • MFCD00234503
    • SB72024
    • STL434894
    • 5-bromo-6-amino-quinoline
    • AC-907/25004884
    • ALBB-022000
    • MDL: MFCD00234503
    • Inchi: 1S/C9H7BrN2/c10-9-6-2-1-5-12-8(6)4-3-7(9)11/h1-5H,11H2
    • InChI Key: MODLGTLYXJGDCH-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2C1=CC=CN=2)N

Computed Properties

  • Exact Mass: 221.97926g/mol
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Water Partition Coefficient: Slightly soluble in water. Soluble in alcohol, ether, and carbon disulfide.

5-Bromoquinolin-6-amine Pricemore >>

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